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Ecotoxicology Profile of Ammonium Nonanoate

The quantitative data on the ecotoxicology of Ammonium Nonanoate for non-target organisms is sparse.

The tables below summarize all the available data from the search results.

Table 1: Summary of Ecotoxicological Data for Non-Target Organisms

Organism Group Test Type Endpoint Value Effect Level

Terrestrial Vertebrates

Mammals (Rat) Acute Oral LD₅₀ LD₅₀ > 2000 mg/kg

[1]

Low toxicity

[1]

Birds (Northern Bobwhite) Acute Oral LD₅₀ LD₅₀ > 2150 mg/kg

[1]

Low toxicity

[1]

Soil Organisms

Earthworms Acute 14-day LC₅₀ No data [1] -
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Organism Group Test Type Endpoint Value Effect Level

Earthworms Chronic
Reproduction

NOEC No data [1] -

Beneficial Insects

Honeybees (Apis spp.) Acute Contact LD₅₀ No data [1] -

Honeybees (Apis spp.) Acute Oral LD₅₀ No data [1] -

Ladybirds, Lacewings, Parasitic

Wasps

Acute LD₅₀/LC₅₀ No data [1] -

Non-Target Plants

Plants (Vegetative Vigor) ER₅₀ ER₅₀ No data [1] -

Plants (Seedling Emergence) ER₅₀ ER₅₀ No data [1] -

Table 2: Environmental Fate Data

Parameter Value Note

Soil Degradation (Aerobic) DT₅₀: 1.0 day [1] Considered non-persistent [1]

Aqueous Photolysis DT₅₀: No data [1] -

Aqueous Hydrolysis DT₅₀: No data [1] -

Bio-concentration Factor (BCF) No data [1] -

Experimental Protocols Overview

The search results do not provide detailed methodologies for the ecotoxicology tests. However, the endpoints

mentioned are standard in regulatory toxicology, which allows for an outline of the general protocols that
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were likely followed to generate such data.

Avian Acute Oral Toxicity Test: This study typically follows guidelines like those from the OECD
(e.g., Test No. 223) or US EPA (OCSPP 850.2100). A group of birds, such as Northern Bobwhite, is

used. The substance is administered once directly into the crop via gavage. The birds are then
observed for mortality and signs of toxicity for a period of 14 days. The LD₅₀ (median lethal dose) is

then calculated [1].
Mammalian Acute Oral Toxicity Test: This is a standard test, often following OECD Guideline 423

or 425. Rats are commonly used. The substance is administered once orally via gavage. Animals are
observed for signs of toxicity, morbidity, and mortality for at least 14 days. The LD₅₀ is determined

from the results [1].
Aerobic Soil Degradation Study: This test determines the rate at which a substance breaks down in

soil. It is typically conducted according to OECD Guideline 307. The substance is mixed into a
representative soil type and maintained under controlled laboratory conditions (e.g., constant

temperature and moisture) that promote microbial activity. The concentration of the substance and its
major breakdown products are measured at regular intervals over time to determine the DT₅₀ value

[1].

Pathway and Impact Relationships

The following diagram illustrates the potential exposure pathways of Ammonium Nonanoate in the

environment and its known impacts on non-target organisms, based on the available data.
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Environmental Exposure & Fate
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> Ammonium Nonanoate's environmental pathway shows known low toxicity to birds and mammals, but

significant data gaps for soil organisms and insects.

Identified Data Gaps and Conclusions

The available data suggests that Ammonium Nonanoate has low acute toxicity to mammals and birds and

is non-persistent in soil. However, the assessment reveals significant data gaps that are critical for a full

ecotoxicological profile:

No data was found on effects on beneficial insects, including honeybees, which is crucial for

understanding impacts on pollinators [1].
No data was found on toxicity to soil organisms like earthworms, which are key indicators of soil

health [1].
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No data was found on effects on non-target plants, which is relevant for understanding potential drift

damage to native flora or crops [1].
The mode of action is described as a contact herbicide that disrupts plant cell membranes, but its

specific interaction with non-target organisms is not detailed [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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